Cas no 898761-75-6 (4'-Chloro-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone)

• Product Name: 4'-Chloro-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone
• CAS No: 898761-75-6
• MF: C₂₁H₂₂ClNO₃
• MW: 371.857285022736
• MDL: MFCD03842195
• CID: 994059
• PubChem ID: 24724914
• Update Time: 2025-07-18

4'-Chloro-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• 4'-CHLORO-3-[8-(1,4-DIOXA-8-AZASPIRO[4.5]DECYL)METHYL]BENOZPHENONE
• 4'-Chloro-3-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]benzophenone
• 4'-Chloro-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone
• (3-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(4-chlorophenyl)methanone
• MFCD03842195
• AKOS016020406
• 898761-75-6
• DTXSID00643310
• (4-Chlorophenyl){3-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone

• MDL： MFCD03842195
• Inchi： 1S/C21H22ClNO3/c22-19-6-4-17(5-7-19)20(24)18-3-1-2-16(14-18)15-23-10-8-21(9-11-23)25-12-13-26-21/h1-7,14H,8-13,15H2
• InChI Key： NISADTRNAZOJOO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=CC=CC(=C1)CN1CCC2(CC1)OCCO2)=O

Computed Properties

• Exact Mass: 371.12900
• Monoisotopic Mass: 371.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 3.84780

Additional information on 4'-Chloro-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

Comprehensive Overview of 4'-Chloro-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone (CAS No. 898761-75-6)

The compound 4'-Chloro-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone (CAS No. 898761-75-6) is a highly specialized chemical entity with a unique structural framework. Its molecular architecture combines a benzophenone core with a spirocyclic moiety, making it a subject of interest in pharmaceutical and material science research. The presence of the chloro substituent and the 1,4-dioxa-8-azaspiro-4.5decyl group enhances its potential applications in drug discovery and organic synthesis.

In recent years, researchers have focused on spirocyclic compounds due to their conformational rigidity and ability to interact with biological targets. The 4'-Chloro-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone exemplifies this trend, as its structure is optimized for binding to specific enzymes or receptors. This has led to its exploration in the development of novel therapeutics, particularly in areas such as central nervous system (CNS) disorders and anti-inflammatory agents.

The synthesis of CAS No. 898761-75-6 involves multi-step organic reactions, including Friedel-Crafts acylation and spirocyclization. Its chlorobenzophenone derivative nature also makes it a candidate for photochemical studies, where its stability under UV light is of particular interest. Researchers are investigating its potential in photoinitiators for polymer chemistry, a hot topic in sustainable material development.

From an industrial perspective, the demand for high-purity intermediates like 4'-Chloro-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone is growing, driven by advancements in precision medicine and green chemistry. Its role as a building block for complex molecules aligns with the pharmaceutical industry's shift toward modular synthesis. Additionally, its spirocyclic component is being studied for applications in catalysis and supramolecular chemistry.

Environmental and safety profiles of CAS No. 898761-75-6 are critical considerations. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's biodegradability and eco-toxicity are under evaluation, reflecting the broader scientific community's focus on sustainable chemical practices. This aligns with global trends such as the European Green Deal and the push for safer alternatives in industrial processes.

In summary, 4'-Chloro-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone represents a versatile chemical with significant potential across multiple disciplines. Its unique molecular design and functional groups make it a valuable asset in both academic and industrial settings. As research continues, its applications in drug development, material science, and catalysis are expected to expand, addressing some of the most pressing challenges in modern chemistry.